Cas no 2941257-78-7 (5-(Pyrrolidine-1-sulfonyl)-1,3-dihydro-2,1-benzoxaborol-1-ol)

• Product Name: 5-(Pyrrolidine-1-sulfonyl)-1,3-dihydro-2,1-benzoxaborol-1-ol
• CAS No: 2941257-78-7
• MF: C₁₁H₁₄BNO₄S
• MW: 267.10916185379
• CID: 6789759
• PubChem ID: 122163501
• Update Time: 2025-05-19

5-(Pyrrolidine-1-sulfonyl)-1,3-dihydro-2,1-benzoxaborol-1-ol Chemical and Physical Properties

Names and Identifiers

• 2941257-78-7
• 5-(Pyrrolidin-1-ylsulfonyl)benzo[c][1,2]oxaborol-1(3H)-ol
• C11H14BNO4S
• 5-(pyrrolidine-1-sulfonyl)-1,3-dihydro-2,1-benzoxaborol-1-ol
• Z2418409058
• EN300-262839
• 5-(Pyrrolidine-1-sulfonyl)-1,3-dihydro-2,1-benzoxaborol-1-ol

• Inchi： 1S/C11H14BNO4S/c14-12-11-4-3-10(7-9(11)8-17-12)18(15,16)13-5-1-2-6-13/h3-4,7,14H,1-2,5-6,8H2
• InChI Key： KRPUVSDREVJGOI-UHFFFAOYSA-N
• SMILES： S(C1=CC=C2B(O)OCC2=C1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 267.0736593g/mol
• Monoisotopic Mass: 267.0736593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.2Ų

Additional information on 5-(Pyrrolidine-1-sulfonyl)-1,3-dihydro-2,1-benzoxaborol-1-ol

5-(Pyrrolidine-1-sulfonyl)-1,3-dihydro-2,1-benzoxaborol-1-ol: A Comprehensive Overview

The compound 5-(Pyrrolidine-1-sulfonyl)-1,3-dihydro-2,1-benzoxaborol-1-ol (CAS No. 2941257-78-7) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery, catalysis, and advanced materials. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in understanding its properties and applications.

5-(Pyrrolidine-1-sulfonyl)-1,3-dihydro-2,1-benzoxaborol-1-ol is characterized by a fused bicyclic system consisting of a benzene ring and a boron-containing heterocycle. The presence of the pyrrolidine sulfonyl group introduces additional functional complexity to the molecule. This structure not only enhances its stability but also imparts unique electronic properties that make it suitable for various chemical reactions and catalytic processes.

Recent studies have focused on the synthesis of 5-(Pyrrolidine-1-sulfonyl)-1,3-dihydro-2,1-benzoxaborol-1-ol, particularly exploring efficient routes to achieve high yields and purity. Researchers have employed a combination of palladium-catalyzed coupling reactions and boron-mediated transformations to construct the core structure. These methods have significantly improved the scalability of the synthesis process, making it more accessible for industrial applications.

The physical and chemical properties of 5-(Pyrrolidine-1-sulfonyl)-1,3-dihydro-2,1-benzoxaborol-1-ol have been extensively studied to understand its behavior under different conditions. For instance, its thermal stability has been evaluated up to 300°C under inert atmospheres, revealing excellent resistance to decomposition. Additionally, spectroscopic analyses (NMR, IR) have provided insights into its molecular conformation and intermolecular interactions.

In terms of applications, 5-(Pyrrolidine-1-sulfonyl)-1,3-dihydro-2,1-benzoxaborol-1-ol has shown promise as a versatile building block in organic synthesis. Its ability to participate in both nucleophilic and electrophilic reactions makes it a valuable intermediate in the construction of complex molecular architectures. Recent research has highlighted its use in the synthesis of bioactive compounds with potential anti-inflammatory and anticancer properties.

Moreover, the unique electronic properties of 5-(Pyrrolidine-1-sulfonyl)-1,3-dihydro-2,1-benzoxaborol-1 ol have led to its exploration as a catalyst in asymmetric synthesis. By incorporating this compound into catalytic systems, chemists have achieved high enantioselectivity in key organic transformations. This advancement underscores its potential role in developing more efficient and sustainable chemical processes.

Another area of interest is the integration of 5-(Pyrrolidine -sulfonyl)-... into materials science. Its rigid structure and ability to form stable coordination complexes make it a candidate for designing advanced materials such as metallopolymers and hybrid organic-inorganic frameworks. Preliminary studies suggest that these materials could find applications in sensing technologies and energy storage systems.

In conclusion,5-(Pyrrolidine -sulfonyl)-... represents a fascinating compound with diverse applications across multiple disciplines. As research continues to uncover its full potential, it is likely to play an increasingly important role in both academic and industrial settings.